Cas no 141567-52-4 (Oxazole, 4-(chloromethyl)-2,5-dimethyl-, hydrochloride)

• Product Name: Oxazole, 4-(chloromethyl)-2,5-dimethyl-, hydrochloride
• CAS No: 141567-52-4
• MF: C₆H₉Cl₂NO
• MW: 182.047759771347
• CID: 1313218
• PubChem ID: 19105072
• Update Time: 2025-04-20

Oxazole, 4-(chloromethyl)-2,5-dimethyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4-(chloromethyl)-2,5-dimethyl-, hydrochloride
• SCHEMBL8563101
• 141567-52-4
• XJEOYVMCIHYVNA-UHFFFAOYSA-N
• 4-(chloromethyl)-2,5-dimethyloxazolehydrochloride
• 4-(chloromethyl)-2,5-dimethyloxazole hydrochloride

• Inchi： 1S/C6H8ClNO.ClH/c1-4-6(3-7)8-5(2)9-4;/h3H2,1-2H3;1H
• InChI Key： XJEOYVMCIHYVNA-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)OC(C)=N1.Cl

Computed Properties

• Exact Mass: 181.00627
• Monoisotopic Mass: 181.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03